BENGHE Foundational & Exploratory

Check Availability & Pricing

2,3-Dichlorobenzyl bromide safety data sheet
(SDS) and handling precautions

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,3-Dichlorobenzyl bromide

Cat. No.: B1587237

A Technical Guide to the Safe Handling of 2,3-
Dichlorobenzyl Bromide

This guide provides a comprehensive overview of the hazards, safety protocols, and
emergency procedures associated with 2,3-Dichlorobenzyl bromide (CAS No. 57915-78-3).
Designed for researchers, chemists, and drug development professionals, this document
moves beyond mere compliance, offering a framework for understanding the causality behind
safety measures to foster a proactive culture of safety in the laboratory.

Section 1: Chemical and Physical Identity

2,3-Dichlorobenzyl bromide is a substituted aromatic halide commonly employed as a
building block in organic synthesis. Its reactivity makes it valuable, but also introduces
significant hazards that must be rigorously managed. Understanding its physical properties is
the first step in a comprehensive risk assessment.
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Property Value Source(s)

CAS Number 57915-78-3 [1]121[3]

1-(Bromomethyl)-2,3-
Synonyms ) [1][2]13]
dichlorobenzene

Molecular Formula C7HsBrCl2 [31[41[5]

Molecular Weight 239.92 g/mol [4115]
White to off-white solid or low

Appearance ) ) [31[41[6]
melting solid

Melting Point 29°C to 32°C [3]

Section 2: Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) provides a universal framework for hazard
communication. 2,3-Dichlorobenzyl bromide is classified as a highly hazardous substance,
primarily due to its corrosive nature.[1][2]
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GHS Classification Code Description
Pictogram Corrosion
Signal Word Danger (1112171

Hazard Statements

Causes severe skin burns and

H314
eye damage.[1][2][7][8]

Causes serious eye damage.

H318
[11[2]
May be corrosive to metals.[1]

H290
[21[7]

) Do not breathe

Precautionary Statements .

P260 dust/fume/gas/mist/vapours/sp

(Selected)

ray.[1][2]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[1][2]

[7]

P301+P330+P331

IF SWALLOWED: Rinse
mouth. Do NOT induce
vomiting.[1][2]

P303+P361+P353

IF ON SKIN (or hair): Take off
immediately all contaminated

clothing. Rinse skin with water.

[1]2]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1][2]

P310

Immediately call a POISON
CENTER or doctor.[9]
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Note: Some suppliers may include additional hazard classifications such as Acute Toxicity
(H302) and Aquatic Hazard (H410).[4][5] Users must always consult the specific SDS for the
product they are using.

Section 3: The Mechanistic Basis of Hazard and
Toxicological Profile

The severe corrosivity of 2,3-Dichlorobenzyl bromide is not an intrinsic property of the
molecule itself but is a consequence of its high reactivity, particularly with nucleophiles like
water. Upon contact with moisture (e.g., on skin, in eyes, or in the respiratory tract), the
benzylic bromide is susceptible to hydrolysis, which liberates hydrobromic acid (HBr), a strong,
corrosive acid. This reaction is the primary cause of the severe chemical burns observed upon

exposure.

While comprehensive toxicological data regarding chronic effects like carcinogenicity or
mutagenicity is limited, the acute hazards are well-defined and severe.[8] The primary risk is
immediate and severe tissue damage upon contact. Therefore, the core principle of handling
this compound is the absolute prevention of contact.

Section 4: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls over personal reliance on
PPE, is essential. This "Hierarchy of Controls" is a fundamental concept in laboratory safety.
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Hierarchy of Controls for Safe Handling

Elimination
(Not Feasible)

!

Substitution
(Use a less hazardous reagent if possible)

Engineering Controls

(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment

(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page
Caption: Hierarchy of Controls.
1. Engineering Controls: The First Line of Defense

e Chemical Fume Hood: All handling of 2,3-Dichlorobenzyl bromide, including weighing and
preparing solutions, must be performed inside a certified chemical fume hood.[8][10] This is
non-negotiable and serves to contain dust and vapors, preventing inhalation.

e Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and exhausted.[1][2]

o Safety Equipment: An eyewash station and safety shower must be immediately accessible
and tested regularly.[9][11]
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2. Personal Protective Equipment (PPE): The Last Barrier

o Eye and Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or ANSI
Z87.1 (US) standards.[1][12] Given the severe eye damage risk, a full face shield worn over
safety goggles is strongly recommended.

¢ Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Check the
manufacturer's breakthrough time data. Always double-glove when handling the pure
substance.

o Lab Coat: A flame-resistant lab coat with full-length sleeves is mandatory. Ensure it is fully
buttoned.

o Clothing and Footwear: Wear long pants and closed-toe shoes to cover all exposed skin.
[1][12]

» Respiratory Protection: If there is any risk of exceeding exposure limits or if engineering
controls fail, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
and acid gases should be used.[8][12]

Section 5: Standard Operating Procedure for Safe
Handling

o Preparation: Before handling, confirm that the fume hood is operational and the sash is at
the appropriate height. Ensure the eyewash station and safety shower are unobstructed.

e Donning PPE: Put on all required PPE as described in Section 4.

o Handling: Conduct all manipulations within the fume hood. When weighing the solid, use a
tared container with a lid to minimize the risk of generating dust. Use spatulas and tools
made of compatible materials.

e Reaction Setup: If adding to a reaction, do so slowly and in a controlled manner. Be aware of
potential incompatibilities with strong oxidizing agents, bases, alcohols, and amines.[11][13]
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e Post-Handling: Securely close the primary container. Decontaminate any surfaces within the
fume hood that may have been exposed.

» Doffing PPE: Remove PPE in the correct order (gloves first), avoiding contact with the
contaminated outer surfaces.

e Hygiene: Wash hands and forearms thoroughly with soap and water after work is complete.

[1][7]

Section 6: Emergency Protocols

Immediate and correct action is critical in any emergency involving 2,3-Dichlorobenzyl
bromide.

EXPOSURE INCIDENT

Y \ 4

Skin Contact Eye Contact Inhalation Ingestion

v v

IMMEDIATELY flush eyes with water
for at least 15 minutes at eyewash station.

v

Rinse mouth with water.
DO NOT induce vomiting.

Y

IMMEDIATELY flush with water

for at least 15 minutes in safety shower. Move victim to fresh air.

Click to download full resolution via product page

Caption: Emergency Response Flowchart for Exposures.

y y A/ v
Remove all contaminated clothing Hold eyelids open. Remove contact If breathing is difficult, give oxygen. . . .
S " . N T2 O If conscious, give water to drink.
WHILE rinsing. lenses if easy to do. If not breathing, give artificial respiration.
\ y y Y
Seek immediate medical attention. Seek immediate medical attention. Seek immediate medical attention. Seek immediate medical attention.
Bring SDS. Bring SDS. Bring SDS. Bring SDS.
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Accidental Release (Spill) Protocol

o Alert & Evacuate: Immediately notify personnel in the area and evacuate the immediate
vicinity.[1][2]

o Control: If safe to do so, prevent further spread. Do not allow the substance to enter drains.

[1][2]

o Ventilate: Ensure the area is well-ventilated, preferably under negative pressure (fume
hood).

o Cleanup (for trained personnel only):
o Wear full PPE, including respiratory protection if necessary.

o Gently cover the spill with a dry, inert absorbent material such as sand, vermiculite, or
earth.[1][7] Avoid raising dust.

o Carefully scoop the absorbed material into a clearly labeled, corrosion-resistant container
for hazardous waste.[1][13]

o Wipe the spill area with a suitable solvent (consult your institution's safety office), followed
by soap and water.

o Collect all cleanup materials as hazardous waste.

Fire-Fighting Measures

« Extinguishing Media: Use dry chemical powder, carbon dioxide, alcohol-resistant foam, or a
water spray.[1][13]

e Hazards from Combustion: Fires will produce toxic and corrosive fumes, including carbon
oxides (CO, COz2), hydrogen chloride, and hydrogen bromide.[12][13]

o Firefighter Protection: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[1][9][13]

Section 7: Storage and Disposal
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o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials.[1][7][8]
The storage area should be designated for corrosive materials. Keep containers tightly
closed and store locked up.[1][7][8] Use only the original, corrosion-resistant container or
one with a resistant inner liner.[1][7]

o Disposal: All waste, including empty containers and contaminated cleanup materials, must
be treated as hazardous waste. Dispose of contents and containers at an approved waste
disposal facility in strict accordance with all federal, state, and local regulations.[1][7][8] Do
not mix with other waste streams unless explicitly permitted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,3-Dichlorobenzyl bromide safety data sheet (SDS)
and handling precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587237#2-3-dichlorobenzyl-bromide-safety-data-
sheet-sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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